Cas no 220269-96-5 (ethyl (2-cyano-5-methylphenyl)carbamate)

• Product Name: ethyl (2-cyano-5-methylphenyl)carbamate
• CAS No: 220269-96-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1405695
• Update Time: 2024-08-15

ethyl (2-cyano-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (2-cyano-5-methylphenyl)carbamate
• LogP
• Carbamic acid, N-(2-cyano-5-methylphenyl)-, ethyl ester

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)13-10-6-8(2)4-5-9(10)7-12/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： WIXDOFZRIGCVAB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC(C)=CC=C1C#N

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• Density: 1.15
• Melting Point: 123-125 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.54
• PSA: 62.12
• pka: 12.77±0.70(Predicted)